Cas no 1521245-55-5 (Sodium 6-chloropyridine-3-sulfinate)

• Product Name: Sodium 6-chloropyridine-3-sulfinate
• CAS No: 1521245-55-5
• MF: C₅H₃ClNNaO₂S
• MW: 199.590589761734
• CID: 5690320
• PubChem ID: 87247012
• Update Time: 2025-11-07

Sodium 6-chloropyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 6-chloro-pyridine-3-sulfinic acid sodium salt
• EN300-722552
• SCHEMBL1463874
• SODIUM 6-CHLOROPYRIDINE-3-SULFINATE
• 1521245-55-5
• ZSFCEVNCULCAMN-UHFFFAOYSA-M
• SODIUM6-CHLOROPYRIDINE-3-SULFINATE
• 3-Pyridinesulfinic acid, 6-chloro-, sodium salt (1:1)
• Sodium 6-chloropyridine-3-sulfinate

• Inchi： 1S/C5H4ClNO2S.Na/c6-5-2-1-4(3-7-5)10(8)9;/h1-3H,(H,8,9);/q;+1/p-1
• InChI Key： ZSFCEVNCULCAMN-UHFFFAOYSA-M
• SMILES： ClC1=CC=C(C=N1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 198.9470715g/mol
• Monoisotopic Mass: 198.9470715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Sodium 6-chloropyridine-3-sulfinate

Sodium 6-chloropyridine-3-sulfinate: A Comprehensive Overview

Sodium 6-chloropyridine-3-sulfinate, also known as Sodium 6-chloropyridine-3-sulfinate or 6-chloropyridine-3-sulfinate sodium salt, is a chemical compound with the CAS number 1521245-55-5. This compound belongs to the class of sulfonates and is widely used in various industrial and chemical applications. The compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 6-position and a sulfonate group at the 3-position. The sodium salt form of this compound makes it highly soluble in water, which enhances its utility in different chemical processes.

The synthesis of Sodium 6-chloropyridine-3-sulfinate typically involves the sulfonation of 6-chloropyridine using sulfuric acid or other sulfonating agents, followed by neutralization with sodium hydroxide to form the sodium salt. This process is well-documented in chemical literature and has been optimized for scalability and efficiency. Recent studies have explored alternative methods to improve the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems.

One of the key applications of Sodium 6-chloropyridine-3-sulfinate is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various drugs and therapeutic agents. For instance, it has been used in the production of antiviral medications and anticancer drugs due to its ability to act as a reactive intermediate in complex organic reactions. Additionally, this compound finds use in agrochemicals, particularly in the development of herbicides and pesticides, where its unique reactivity plays a crucial role.

Recent research has highlighted the potential of Sodium 6-chloropyridine-3-sulfinate in advanced materials science. Scientists have investigated its role as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials have applications in energy storage, catalysis, and sensing technologies. For example, studies published in *Advanced Materials* journal demonstrate how this compound can be utilized to create highly efficient MOFs with exceptional surface areas and catalytic activities.

In terms of physical properties, Sodium 6-chloropyridine-3-sulfinate exhibits a melting point of approximately 240°C and is stable under normal storage conditions. Its solubility in water is around 50 g/100 mL at room temperature, making it suitable for aqueous-based reactions. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated system within the pyridine ring, which is useful for analytical purposes.

From an environmental standpoint, Sodium 6-chloropyridine-3-sulfinate has been studied for its biodegradability and ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This makes it a more sustainable choice compared to some other sulfonate derivatives that are less biodegradable.

Looking ahead, the demand for Sodium 6-chloropyridine-3-sulfinate is expected to grow due to increasing investments in pharmaceutical research and green chemistry initiatives. Manufacturers are focusing on developing cost-effective production methods while ensuring compliance with environmental regulations. The compound's versatility across multiple industries positions it as a key player in the global chemical market.